Cas no 109919-27-9 (Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)-)

• Product Name: Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)-
• CAS No: 109919-27-9
• MF: C₇H₂BrClF₄
• MW: 277.441394329071
• CID: 5075412
• Update Time: 2025-05-21

Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)-
• 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)benzene

• Inchi： 1S/C7H2BrClF4/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H
• InChI Key： MSWIHLWHBGQBKG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)(F)F)=C1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)-

Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)- (CAS No. 109919-27-9): A Comprehensive Overview

Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)-, identified by its CAS number 109919-27-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a valuable intermediate in the synthesis of various biologically active agents. The presence of multiple halogen atoms and a trifluoromethyl group imparts distinct reactivity and stability, which are critical factors in medicinal chemistry applications.

The structural framework of Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)- consists of a benzene ring substituted with bromine, chlorine, fluorine, and a trifluoromethyl group. This specific arrangement of substituents influences its chemical behavior, making it a versatile building block for the development of novel compounds. The electron-withdrawing nature of the fluorine and trifluoromethyl groups enhances the electrophilicity of the aromatic ring, facilitating reactions such as electrophilic aromatic substitution. This property is particularly useful in the synthesis of more complex molecules where precise functionalization is required.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. Studies have shown that the introduction of fluorine atoms into drug molecules can lead to increased binding affinity and longer duration of action. For instance, fluoroaromatics have been extensively explored in the design of antiviral and anticancer agents. The compound Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)- serves as a key precursor in these syntheses, enabling the construction of intricate molecular architectures with desired biological activities.

One notable application of this compound is in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with various diseases. By modifying the benzene core with halogen and fluorine substituents, researchers can fine-tune the interactions between the inhibitor and the kinase target. The compound’s ability to undergo selective functionalization makes it an attractive candidate for generating libraries of novel inhibitors with optimized properties.

Furthermore, the use of computational methods has significantly advanced the design and optimization of fluorinated aromatic compounds. Molecular modeling techniques allow researchers to predict the behavior of these molecules before they are synthesized, thereby reducing experimental costs and improving success rates. The structural features of Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)- have been extensively studied using density functional theory (DFT) calculations, which provide insights into its electronic structure and reactivity. These insights are invaluable for guiding synthetic strategies and predicting biological outcomes.

The pharmaceutical industry has also leveraged this compound in the development of agrochemicals. Fluorinated aromatic compounds exhibit enhanced resistance to degradation by environmental factors, making them more effective as active ingredients in pesticides and herbicides. The stability provided by the fluorine and trifluoromethyl groups ensures prolonged activity in agricultural settings, contributing to higher crop yields and improved food security.

Recent research has highlighted the importance of green chemistry principles in the synthesis of fluorinated aromatic compounds. Efforts are underway to develop more sustainable methods that minimize waste and reduce environmental impact. Catalytic processes have emerged as a promising approach for achieving high yields with fewer byproducts. The synthesis of Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)- provides an excellent example where transition metal catalysts can facilitate selective transformations under mild conditions.

The versatility of this compound extends to material science applications as well. Fluorinated aromatic derivatives have been explored for their potential use in organic electronics, where they contribute to improved charge transport properties. The electron-deficient nature of these molecules makes them suitable candidates for use in semiconductors and light-emitting diodes (LEDs). Ongoing research aims to further optimize their performance for next-generation electronic devices.

In conclusion, Benzene, 1-bromo-3-chloro-2-fluoro-5-(trifluoromethyl)- (CAS No. 109919-27-9) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse applications, from drug development to advanced materials. As research continues to uncover new methodologies for its synthesis and utilization, this compound is poised to play an increasingly important role in addressing global challenges across multiple scientific disciplines.